Cas no 66975-83-5 (3-methyl-1,2-thiazole-5-carboxylic acid)

3-methyl-1,2-thiazole-5-carboxylic acid Properties

Names and Identifiers

• 5-Isothiazolecarboxylicacid, 3-methyl-
• 3-methyl-1,2-thiazole-5-carboxylic acid
• 3-methyl-5-isothiazolecarboxylic acid
• 3-Methyl-isothiazole-5-carboxylic acid
• 3-Methyl-isothiazol-5-carbonsaeure
• 3-Methyl-isothiazol-carbonsaeure-(5)
• 3-METHYLISOTHIAZOLE-5-CARBOXYLIC ACID
• 5-Carboxy-3-methylisothiazole
• FT-0682804
• YANZAAFELHVNQZ-UHFFFAOYSA-N
• AS-5513
• NSC119863
• DTXSID40297972
• SCHEMBL1527752
• MFCD11110341
• CS-0454781
• A899871
• AT21155
• Z1198313658
• EN300-223649
• 66975-83-5
• AKOS006309819
• NSC-119863
• 3-Methylisothiazole-5-carboxylicacid
• DB-357195
• +Expand

• MDL： MFCD11110341
• InChIKey： YANZAAFELHVNQZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NO2S/c1-3-2-4(5(7)8)9-6-3/h2H,1H3,(H,7,8)
• SMILES： CC1=NSC(=C1)C(O)=O

Computed Properties

• Exact Mass: 143.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.004
• Heavy Atom Count: 9
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• LogP: 1.14970
• PSA: 78.43000
• Refractive Index: 1.598
• Boiling Point: 187.8°C at 760 mmHg
• Flash Point: 67.4°C
• Density: 1.418

3-methyl-1,2-thiazole-5-carboxylic acid Security Information

• Storage Condition：(BD389216)
• HazardClass：IRRITANT

3-methyl-1,2-thiazole-5-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%